molecular formula C16H24N2 B5780151 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole

2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole

Cat. No. B5780151
M. Wt: 244.37 g/mol
InChI Key: LMLLMKNLRMHKGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole, also known as EBIO, is a small molecule compound that has gained significant interest in scientific research due to its unique properties. EBIO is a potassium channel activator that has been shown to have potential therapeutic applications in various diseases, such as hypertension, ischemia, and neurodegenerative disorders. In

Mechanism of Action

2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole is a potassium channel activator that works by opening the voltage-gated potassium channels. This leads to hyperpolarization of the membrane potential, which reduces the excitability of cells. The activation of potassium channels also leads to the release of nitric oxide, which contributes to the vasodilatory effect of 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole.
Biochemical and Physiological Effects:
2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole has been shown to have various biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which contributes to its vasodilatory effect. 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole has also been shown to improve mitochondrial function and reduce oxidative stress in various organs, including the heart and brain. Additionally, 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole in lab experiments is its specificity for potassium channels. This makes it a useful tool for studying the role of potassium channels in various physiological processes. However, one limitation of using 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole is its short half-life, which can make it difficult to maintain a consistent concentration in experiments.

Future Directions

There are several future directions for the study of 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole. One area of interest is the development of more potent and selective potassium channel activators. Another area of interest is the exploration of the potential therapeutic applications of 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole in neurodegenerative disorders. Additionally, there is interest in studying the effects of 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole on other physiological processes, such as insulin secretion and cancer cell proliferation.
In conclusion, 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole is a small molecule compound that has gained significant interest in scientific research due to its unique properties. Its specificity for potassium channels and potential therapeutic applications make it a promising candidate for further study. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole have been discussed in this paper.

Synthesis Methods

The synthesis of 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole involves the reaction of 2-aminobenzimidazole with isobutyraldehyde and 1-ethylpropylamine. The reaction takes place in the presence of a catalyst, such as acetic acid or sulfuric acid. The yield of the reaction is typically around 50%, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole has been extensively studied for its potential therapeutic applications. It has been shown to have a vasodilatory effect, which makes it a promising candidate for the treatment of hypertension. 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole has also been shown to protect against ischemia-induced injury in various organs, including the heart, brain, and kidney. Additionally, 2-(1-ethylpropyl)-1-isobutyl-1H-benzimidazole has been studied for its potential neuroprotective effects in neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

properties

IUPAC Name

1-(2-methylpropyl)-2-pentan-3-ylbenzimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N2/c1-5-13(6-2)16-17-14-9-7-8-10-15(14)18(16)11-12(3)4/h7-10,12-13H,5-6,11H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LMLLMKNLRMHKGJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(CC)C1=NC2=CC=CC=C2N1CC(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-Methylpropyl)-2-pentan-3-ylbenzimidazole

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